Cas no 83722-23-0 (2-[4-(2-hydroxy-3-{[2-(2-methoxyphenyl)ethyl]amino}propoxy)phenyl]-6-methoxy-3-methylquinazolin-4(3H)-one dihydrochloride)

• Product name: 2-[4-(2-hydroxy-3-{[2-(2-methoxyphenyl)ethyl]amino}propoxy)phenyl]-6-methoxy-3-methylquinazolin-4(3H)-one dihydrochloride
• CAS No: 83722-23-0
• MF: C₂₈H₃₃Cl₂N₃O₅
• MW: 562.48472571373
• CID: 1811884
• PubChem ID: 3068715

2-[4-(2-hydroxy-3-{[2-(2-methoxyphenyl)ethyl]amino}propoxy)phenyl]-6-methoxy-3-methylquinazolin-4(3H)-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-hydroxy-3-{[2-(2-methoxyphenyl)ethyl]amino}propoxy)phenyl]-6-methoxy-3-methylquinazolin-4(3H)-one dihydrochloride
• 4(3H)-Quinazolinone, 2-(4-(2-hydroxy-3-((2-(2-methoxyphenyl)ethyl)amino)propoxy)phenyl)-6-methoxy-3-methyl-, dihydrochloride
• 2-[4-[2-hydroxy-3-[2-(2-methoxyphenyl)ethylamino]propoxy]phenyl]-6-methoxy-3-methylquinazolin-4-one,dihydrochloride
• 83722-23-0
• DTXSID201003738
• 2-[4-(2-Hydroxy-3-{[2-(2-methoxyphenyl)ethyl]amino}propoxy)phenyl]-6-methoxy-3-methylquinazolin-4(3H)-one--hydrogen chloride (1/2)
• SCHEMBL10769844

• Inchi： InChI=1S/C28H31N3O5.2ClH/c1-31-27(30-25-13-12-23(34-2)16-24(25)28(31)33)20-8-10-22(11-9-20)36-18-21(32)17-29-15-14-19-6-4-5-7-26(19)35-3;;/h4-13,16,21,29,32H,14-15,17-18H2,1-3H3;2*1H
• InChI Key： PHRIBAPGGVMXQL-UHFFFAOYSA-N
• SMILES： CN1C(=NC2=C(C1=O)C=C(C=C2)OC)C3=CC=C(C=C3)OCC(CNCCC4=CC=CC=C4OC)O.Cl.Cl

Computed Properties

• Exact Mass: 561.1797265g/mol
• Monoisotopic Mass: 561.1797265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 726
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.6Ų